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Compound of Interest |

Compound Name: Dimethyl nitromalonate
CAS No.: 5437-67-2
Cat. No.: B1296143
Get Quote
. J

For laboratory professionals, including researchers, scientists, and those in drug development,
the proper handling and disposal of chemical reagents is a cornerstone of a safe and efficient
workflow. This guide provides essential, step-by-step procedural information for the safe
disposal of dimethyl nitromalonate, a valuable compound in organic synthesis. While a
specific Safety Data Sheet (SDS) for dimethyl nitromalonate is not readily available, this
document synthesizes safety and disposal information from the SDSs of structurally similar
compounds, namely dimethyl malonate and diethyl nitromalonate, to establish a robust and
cautious operational plan.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to be aware of the potential hazards
associated with dimethyl nitromalonate, based on data from related compounds. Dimethyl
malonate is classified as a combustible liquid that causes serious eye irritation.[1] Diethyl
nitromalonate is also a combustible liquid and is noted to cause skin and eye irritation, and may
cause respiratory irritation.[2][3] Therefore, it is prudent to handle dimethyl nitromalonate with
the same level of caution.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin
contact.[4]

» Skin and Body Protection: A lab coat or other protective clothing should be worn.

» Respiratory Protection: In case of insufficient ventilation or the potential for aerosol
generation, use a NIOSH-approved respirator.

Engineering Controls:

» All handling and disposal activities should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[5]

Step-by-Step Disposal Procedure

The disposal of dimethyl nitromalonate should be approached with the understanding that it
is likely a combustible and irritating organic liquid.

Step 1: Waste Collection

o Collect waste dimethyl nitromalonate in a designated, properly labeled, and sealed
container. The container should be made of a material compatible with organic liquids.

e Do not mix dimethyl nitromalonate waste with other incompatible waste streams. It is
incompatible with acids, bases, strong oxidizing agents, and reducing agents.[1][6]

Step 2: Small Spills Cleanup

o For minor spills (less than 50 mL), absorb the liquid with an inert material such as
vermiculite, dry sand, or earth.[4][7] Do not use combustible materials like paper towels for
initial absorption of larger spills.

e Once absorbed, scoop the material into a suitable container for chemical waste disposal.[4]

[7]
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e Clean the spill area with soap and water, and collect the cleaning water for proper disposal if
necessary.

Step 3: Large Spills Management

In the event of a large spill, evacuate the area immediately.

Remove all sources of ignition.[1]

Contain the spill using absorbent booms or other appropriate materials.

Follow your institution's established emergency procedures for large chemical spills.
Step 4: Final Disposal

o Waste dimethyl nitromalonate and any contaminated materials from cleanup must be
disposed of as hazardous waste.

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[8]

 Alternatively, offer surplus and non-recyclable solutions to a licensed disposal company.[8]

e Ensure that all local, state, and federal regulations for hazardous waste disposal are strictly
followed.[7]

Quantitative Data Summary

The following table summarizes key data from related compounds to provide an indication of
the expected properties of dimethyl nitromalonate.
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Property Dimethyl Malonate Diethyl Nitromalonate
CAS Number 108-59-8 603-67-8
Molecular Formula C5H804 C7H11NOG6
Physical State Liquid Liquid
) ) o 113 °C (235.4 °F) - closed
Flash Point Combustible liquid[1]
cup[?]
H315: Causes skin irritation,
H319: Causes serious eye H319: Causes serious eye

GHS Hazard Statements L L
irritation irritation, H335: May cause

respiratory irritation[2][3]

Experimental Protocols and Workflows

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the safe disposal of dimethyl

nitromalonate.
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Caption: Logical workflow for the safe disposal of dimethyl nitromalonate.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of dimethyl nitromalonate, contributing to a secure and compliant research
environment. Always consult your institution's specific safety guidelines and waste disposal
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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